4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide

• IUPAC Name: 4-chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide
• InChI: InChI=1S/C14H14ClFN2O/c15-11-5-4-10(8-12(11)16)13(19)18-14(9-17)6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,18,19)
• InChI Key: KQYCDHBGVWUATP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)C2=CC(=C(C=C2)Cl)F
• Molecular Formula: C14H14ClFN2O
• Molecular Weight: 280.72 g/mol
• CAS No.: 1917907-78-8

Description

4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide is a chemical compound with the molecular formula C14H15ClN2O It is known for its unique structure, which includes a chloro group, a cyano group, and a fluorobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide typically involves the reaction of 4-chlorobenzoyl chloride with 1-cyanocyclohexylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro or cyano groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or nitriles.

Scientific Research Applications

4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-N-(1-cyanocyclohexyl)pyridine-2-carboxamide
• 4-Chloro-N-(1-cyanocyclohexyl)benzamide

Uniqueness

4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide stands out due to the presence of the fluorobenzamide moiety, which imparts unique chemical and biological properties. This makes it a valuable compound for research and development in various fields.